Cas no 32329-98-9 (3,4'-Dimethoxy-2'-hydroxychalcone)

• Product Name: 3,4'-Dimethoxy-2'-hydroxychalcone
• CAS No: 32329-98-9
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1451011
• PubChem ID: 4328732
• Update Time: 2025-09-27

3,4'-Dimethoxy-2'-hydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(3-methoxyphenyl)-
• 1-(2-hydroxy-4-methoxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
• DTXSID40401991
• 32329-98-9
• 3,4'-Dimethoxy-2'-hydroxychalcone

• Inchi： 1S/C17H16O4/c1-20-13-5-3-4-12(10-13)6-9-16(18)15-8-7-14(21-2)11-17(15)19/h3-11,19H,1-2H3
• InChI Key： IXNMOBIPLWIWDF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C=CC2C=CC=C(C=2)OC)=O)=C(C=1)O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 3,4'-Dimethoxy-2'-hydroxychalcone

3,4'-Dimethoxy-2'-hydroxychalcone: A Comprehensive Overview

3,4'-Dimethoxy-2'-hydroxychalcone (CAS No. 32329-98-9) is a naturally occurring chalcone derivative with significant biological and pharmacological activities. This compound belongs to the class of flavonoids, which are widely distributed in plants and known for their antioxidant, anti-inflammatory, and antimicrobial properties. The structure of 3,4'-Dimethoxy-2'-hydroxychalcone consists of a benzene ring connected to a chroman ring via a carbon-carbon double bond. The presence of methoxy and hydroxyl groups at specific positions on the aromatic rings contributes to its unique chemical properties and bioactivity.

Recent studies have highlighted the potential of 3,4'-Dimethoxy-2'-hydroxychalcone in various therapeutic applications. For instance, research published in the *Journal of Natural Products* demonstrated its potent antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. Additionally, this compound has shown promising anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases like arthritis and dermatitis.

The synthesis and isolation of 3,4'-Dimethoxy-2'-hydroxychalcone have been extensively studied to optimize its production for pharmaceutical applications. Scientists have developed novel methods to enhance the yield and purity of this compound through advanced extraction techniques and chemical synthesis. These advancements are crucial for scaling up production to meet the growing demand for natural bioactive compounds in the pharmaceutical industry.

One of the most exciting developments involving 3,4'-Dimethoxy-2'-hydroxychalcone is its potential role in cancer therapy. Preclinical studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast and colon cancer cells. Furthermore, it has demonstrated synergistic effects when combined with conventional chemotherapy drugs, suggesting its potential as an adjuvant in cancer treatment.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 3,4'-Dimethoxy-2'-hydroxychalcone. These studies are essential for determining its bioavailability and safety profile when administered as a drug. Findings indicate that this compound has moderate oral bioavailability but may require formulation modifications to enhance its therapeutic efficacy.

The global market for natural products with bioactive properties is rapidly expanding due to increasing consumer awareness of health benefits associated with plant-derived compounds. 3,4'-Dimethoxy-2'-hydroxychalcone is positioned as a key player in this market due to its diverse biological activities and low toxicity profile. Companies specializing in nutraceuticals and cosmeceuticals are actively exploring its applications in dietary supplements and skincare products.

Looking ahead, further research is needed to fully elucidate the molecular mechanisms underlying the bioactivity of 3,4'-Dimethoxy-2'-hydroxychalcone. Collaborative efforts between academia and industry will be critical to translating these findings into clinically validated treatments. The integration of advanced technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines could accelerate the development of novel therapeutics based on this compound.